N,N-dibenzylazetidin-3-amine
Description
“N,N-dibenzylazetidin-3-amine” is a chemical compound with the CAS Number: 931414-81-2 . It has a molecular weight of 252.36 . The IUPAC name for this compound is N,N-dibenzyl-3-azetidinamine . The physical form of this compound is a powder .
Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at a temperature of 4°C . It has a molecular weight of 252.36 .
Safety and Hazards
The safety information for “N,N-dibenzylazetidin-3-amine” includes several hazard statements such as H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis of N,N-dibenzylazetidin-3-amine can be achieved through a multi-step process involving the reaction of benzylamine with various reagents to form the desired product.", "Starting Materials": [ "Benzylamine", "3-bromo-1-propanol", "Sodium hydride", "Benzyl bromide", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Benzylamine is reacted with 3-bromo-1-propanol in the presence of sodium hydride to form N-benzyl-3-bromopropylamine.", "Step 2: N-benzyl-3-bromopropylamine is then reacted with benzyl bromide in the presence of sodium hydride to form N,N-dibenzyl-3-bromopropylamine.", "Step 3: N,N-dibenzyl-3-bromopropylamine is reduced with sodium borohydride to form N,N-dibenzylpropylamine.", "Step 4: N,N-dibenzylpropylamine is then reacted with hydrochloric acid to form N,N-dibenzylpropan-1-amine.", "Step 5: N,N-dibenzylpropan-1-amine is cyclized with sodium hydroxide in ethanol to form N,N-dibenzylazetidin-3-amine." ] } | |
CAS RN |
931414-81-2 |
Molecular Formula |
C17H20N2 |
Molecular Weight |
252.4 |
Purity |
95 |
Origin of Product |
United States |
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